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Compound of Interest

Compound Name: (lodomethyl)cyclopentane

Cat. No.: B1586370

An In-depth Technical Guide to the Material Safety Data Sheet for (lodomethyl)cyclopentane

This technical guide provides a comprehensive overview of the safety, handling, and hazardous
properties of (lodomethyl)cyclopentane. The information is compiled and presented to meet
the needs of researchers, scientists, and professionals in drug development, with a focus on
clarity and accessibility of technical data.

Chemical Identification

(lodomethyl)cyclopentane is a halogenated cycloalkane used as a versatile intermediate in
organic synthesis.[1] Its identity is established by the following identifiers.
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Identifier

Value

Chemical Name

(lodomethyl)cyclopentane

CAS Number

27935-87-1[2][3][4]

Molecular Formula

CeH111[2][3][4][5]

Molecular Weight 210.05 g/mol [5][6]

IUPAC Name (iodomethyl)cyclopentane[3][6]

SMILES c1ccc(c1)clf3]ie]

InChl Key DUMSKQUKLVSSII-UHFFFAOY SA-NJ[3][6]
lodomethylcyclopentane, Cyclopentylmethanide

Synonyms o
iodide[2][4]

Stabilizer Stabilized with copper[2][3][4][5][7]

Hazard Identification and GHS Classification

(lodomethyl)cyclopentane is classified as a hazardous chemical under the 2012 OSHA
Hazard Communication Standard (29 CFR 1910.1200).[2] The Globally Harmonized System
(GHS) classification provides a standardized approach to hazard communication.
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GHS Classification Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[4]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[6]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways|6]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2
[51[6]
) H318: Causes serious eye
Serious Eye Damage/Eye
o Category 2 /1 damage[6] / H319: Causes
Irritation ] o
serious eye irritation[2][5]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2][5][6]

The hazard profile is visually summarized below, outlining the necessary warnings and

pictograms for safe handling.
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Hazard Statements

H318: Causes serious eye damage

H304: May be fatal if swallowed and enters airways

Pictograms
H301: Toxic if swallowed
H335: May cause respiratory irritation
H319: Causes serious eye irritation
(lodomethyl)cyclopentane Signal Word
(lodomethyl)cyclopentane | CAS: 27935-87-1 Warning / Danger H315: Causes skin irritation
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Exposure Event

Breathed in Swallowed

Eye Contact \ Ingestion
Rinse cautiously with water Clean mouth with water and
for several minutes. drink plenty of water afterwards.

Inhalation Skin Contay

Wash off immediately with
plenty of soap and water
for at least 15 minutes.

Remove to fresh air.

\ 4
Keep at rest in a comfortable Remove contaminated clothing Remove contact lenses, Do NOT induce vomitin
breathing position. and wash before reuse. if present and easy to do. 9-
\4 \4

If not breathing, give
artificial respiration.

If skin irritation occurs: T s (o e e 06 s Call a physician or
Get medical advice. 9 ) POISON CENTER immediately.
\4
(Call a POISON CENTER or doctor.) Get medical attention.
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Spill Detected

Ensure adequate ventilation.
Wear full personal protective equipment (PPE).

Remove all sources of ignition
(flames, sparks, hot surfaces).

Contain the spill. Prevent entry into
sewers and waterways.

Soak up with inert absorbent material
(e.g., sand, silica gel, vermiculite).

Collect into a suitable, closed container
for disposal.

Dispose of waste according to
local regulations.
Refer to Section 13.

Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for
(lodomethyl)cyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
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iodomethyl-cyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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